5-Bromo-2-chloro-6-methoxybenzo[d]thiazole

• Molecular Formula: C8H5BrClNOS
• Molecular Weight: 278.55 g/mol
• IUPAC Name: 5-bromo-2-chloro-6-methoxy-1,3-benzothiazole
• InChI: InChI=1S/C8H5BrClNOS/c1-12-6-3-7-5(2-4(6)9)11-8(10)13-7/h2-3H,1H3
• InChI Key: CXHLGMOPZWCFJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)SC(=N2)Cl)Br

Description

5-Bromo-2-chloro-6-methoxybenzo[d]thiazole is a halogenated benzothiazole derivative featuring bromo (position 5), chloro (position 2), and methoxy (position 6) substituents. Benzothiazoles are heterocyclic scaffolds renowned for their diverse pharmacological applications, including antimicrobial, anticancer, and anti-inflammatory activities . The unique substitution pattern of this compound distinguishes it from other benzothiazole derivatives, influencing its electronic properties, reactivity, and biological interactions. This article provides a detailed comparison with structurally and functionally related compounds, supported by synthetic, crystallographic, and bioactivity data.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole typically involves the bromination and chlorination of a methoxybenzo[d]thiazole precursor. One common method includes the following steps:

Bromination: The precursor compound is treated with bromine in the presence of a suitable solvent, such as acetic acid, to introduce the bromine atom at the desired position.

Chlorination: The brominated intermediate is then subjected to chlorination using thionyl chloride or phosphorus pentachloride to introduce the chlorine atom.

Industrial Production Methods

Industrial production of 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to ensure high yield and purity of the final product. This may include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-chloro-6-methoxybenzo[d]thiazole undergoes various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide are commonly used.

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with sodium methoxide can yield methoxy-substituted derivatives.

Scientific Research Applications

5-Bromo-2-chloro-6-methoxybenzo[d]thiazole has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or interfere with cellular signaling pathways, leading to its observed biological effects. The exact mechanism can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Structural Analogs

The following table summarizes structurally similar benzothiazole derivatives and their substitution patterns:

Compound Name	Substituents (Positions)	CAS Number	Similarity Score	Key Features
5-Bromo-2-chloro-6-methoxybenzo[d]thiazole	Br (5), Cl (2), OMe (6)	-	-	Triple halogen/methoxy substitution
2-Bromo-5-chlorobenzo[d]thiazole	Br (2), Cl (5)	2516-40-7	0.76	Di-halogenated; lacks methoxy
6-(Bromomethyl)benzo[d]thiazole	BrCH2 (6)	3622-40-0	0.74	Bromomethyl group at position 6
5-Bromobenzo[d]thiazol-2(3H)-one	Br (5), ketone (2)	199475-45-1	0.76	Ketone at position 2; no Cl/OMe
4-Methoxybenzo[d]thiazol-2(3H)-one	OMe (4), ketone (2)	80567-66-4	0.85	Methoxy at position 4; ketone

Key Observations :

• The target compound's triple substitution (Br, Cl, OMe) enhances steric and electronic complexity compared to di-halogenated analogs like 2-Bromo-5-chlorobenzo[d]thiazole .

Comparative Reactivity

• The bromo and chloro groups in the target compound are susceptible to nucleophilic substitution, similar to 2-Bromo-5-chlorobenzo[d]thiazole .
• The methoxy group at position 6 may stabilize the aromatic ring through resonance, reducing electrophilic attack compared to non-methoxy analogs .

Antimicrobial Activity

• Thiazole derivatives, such as those in , exhibit potent activity against MRSA and VRSA. Compound 2 (a thiazole derivative) reduced vancomycin MIC by 512-fold in VRSA strains .
• The target compound's bromo and chloro groups may enhance membrane penetration, mimicking the enhanced potency of halogenated analogs like 6-Bromobenzo[d]thiazol-2(3H)-one .

Anticancer Potential

• reports moderate anticancer activity for thiazole derivatives with HOMO-LUMO gaps <4 eV. The target compound’s methoxy group may lower this gap, increasing reactivity toward biological targets .
• Imidazothiadiazoles in show cytotoxicity, suggesting that bromo-substituted heterocycles (e.g., 5-bromo-6-methoxy analogs) could exhibit similar profiles .

Enzyme Inhibition

• highlights thiazole carboxylic acids as superior MMP-2 inhibitors compared to hydroxamic acid derivatives. The target compound’s carboxylic acid-free structure may prioritize different therapeutic pathways .

Electronic and Crystallographic Properties

HOMO-LUMO Analysis

• In , thiazole derivative 11 (electropositive S-atom) exhibits a lower HOMO-LUMO gap (3.8 eV) than derivative 6 (4.2 eV), correlating with higher reactivity. The target compound’s methoxy group may further reduce this gap, enhancing bioactivity .

Crystallographic Stability

• shows that thiadiazole derivatives with planar rings and dihedral angles >40° form stable crystals. The target compound’s methoxy group may influence packing efficiency and crystallinity .

Biological Activity

5-Bromo-2-chloro-6-methoxybenzo[d]thiazole is an organic compound noted for its diverse biological activities, particularly in the domains of antimicrobial and anticancer research. Its unique structure, characterized by a benzo[d]thiazole core with bromine, chlorine, and methoxy substituents, contributes to its potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole is C₈H₅BrClN₂OS, and it exhibits moderate solubility in both water and organic solvents. The presence of halogens and a methoxy group significantly influences its reactivity and biological interactions.

Research indicates that 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole may exert its biological effects through the inhibition of specific enzymes or interference with cellular signaling pathways. This compound has been shown to interact with various biological targets, potentially modulating enzyme activity or affecting cellular pathways .

Antimicrobial Activity

5-Bromo-2-chloro-6-methoxybenzo[d]thiazole has demonstrated notable antimicrobial properties. In vitro studies have indicated effectiveness against a range of pathogens, including bacteria and fungi. The minimal inhibitory concentration (MIC) values suggest strong antibacterial activity comparable to standard antibiotics .

Pathogen	MIC (µg/mL)	Reference
Staphylococcus aureus	< 50
Escherichia coli	< 100
Candida albicans	50

Anticancer Activity

The compound has also been evaluated for its anticancer properties. Various studies have reported significant cytotoxic effects against several cancer cell lines, including lung, colon, and breast cancer cells. The IC50 values indicate that it can inhibit cell proliferation effectively, making it a candidate for further development in cancer therapy .

Cancer Type	IC50 (µM)	Reference
Non-small cell lung	5.73
Colon cancer	5.89
Breast cancer	6.00

Case Studies

• Antimicrobial Efficacy : A study highlighted the efficacy of 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole against multidrug-resistant strains of bacteria, indicating its potential as a lead compound for new antimicrobial agents.
• Cytotoxicity Against Cancer Cells : In a series of experiments, the compound was tested on human monocytic cell lines (U937) and mouse melanoma cells (B16-F10), where it exhibited significant antiproliferative activity with IC50 values indicating strong cytotoxic effects .

Future Directions

Given its promising biological activities, ongoing research aims to elucidate the precise molecular mechanisms underlying the action of 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole. Investigations into structure-activity relationships (SAR) are essential for optimizing its efficacy and minimizing potential toxicity.